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Introduction
Propargyl bromide, systematically named 3-bromo-1-propyne, is a highly reactive and

versatile organic compound with the chemical formula HC≡CCH₂Br.[1] It is a halogenated

alkyne characterized by a terminal acetylene group and a bromine atom on the adjacent sp³-

hybridized carbon.[1] This structure makes it a potent alkylating agent and a valuable

intermediate in a wide array of chemical transformations.[1][2] Propargyl bromide is a

colorless to light yellow liquid with a sharp, pungent odor and lachrymatory effects.[1][3] Its

utility spans organic synthesis, the preparation of resins, agricultural chemicals, and as an

intermediate in the synthesis of pharmaceuticals.[3][4][5] Notably, it is a key building block in

the development of complex molecules, including anti-inflammatory agents and antibody-drug

conjugates (ADCs).[3][6] Due to its high reactivity and potential for explosive decomposition,

stringent safety protocols are imperative when handling this compound.[1][3]

Chemical Structure and Properties
The propargyl bromide molecule consists of a propyne backbone with a bromine substituent

on the methyl group.[1] The presence of the terminal alkyne and the labile bromine atom are

the primary determinants of its chemical reactivity.[7][2]
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The key physicochemical properties of propargyl bromide are summarized in the table below

for easy reference and comparison.

Property Value Reference

Molecular Formula C₃H₃Br [1][8][9]

Molar Mass 118.961 g·mol⁻¹ [1][8]

Appearance Colorless to light yellow liquid [1][3]

Density 1.57 g/mL (at 20 °C) [1]

Melting Point -61.1 °C [1]

Boiling Point 88-90 °C [1][8]

Flash Point 18 °C (65 °F) [1][4]

Autoignition Temperature 324 °C [1]

Vapor Pressure 72 mbar (at 20 °C) [1]

Solubility

Insoluble in water; Soluble in

ethanol, ether, benzene,

chloroform, and carbon

tetrachloride.

[1][3][4][5]

Refractive Index (n20/D) 1.494 [5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of propargyl
bromide.

¹H NMR: The proton NMR spectrum of propargyl bromide typically shows two signals. A

triplet corresponding to the acetylenic proton (C-H) and a doublet for the methylene protons

(CH₂Br) adjacent to the bromine.[10]

¹³C NMR: The carbon NMR spectrum will exhibit three distinct signals for the three carbon

atoms in the molecule.
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IR Spectroscopy: The infrared spectrum is characterized by a sharp absorption band for the

terminal alkyne C-H stretch and another for the C≡C triple bond stretch.[10][11]

Mass Spectrometry: The mass spectrum of propargyl bromide shows a characteristic

isotopic pattern for bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).[12]

Reactivity and Chemical Transformations
Propargyl bromide is a highly effective alkylating agent due to the bromine atom being an

excellent leaving group.[1] It readily participates in nucleophilic substitution reactions, typically

following an Sₙ2 mechanism.

Nucleophilic Substitution
It reacts with a variety of nucleophiles, including amines, thiols, and hydroxyl groups, to

introduce the propargyl moiety.[7][13] For instance, it can alkylate weakly basic amines like

aniline.[1]

Organometallic Reactions
Propargyl bromide is extensively used in organometallic chemistry.

Grignard Reagent Formation: At low temperatures, it reacts with magnesium to form the

Grignard reagent, which exists in equilibrium with its allenic isomer, CH₂=C=CHMgBr.[1][14]

Barbier-Type Reactions: It undergoes Barbier-type reactions with aldehydes in the presence

of metals like zinc, iron, or tin to produce homopropargyl alcohols.[15][16] This is a key

strategy for carbon-carbon bond formation.[15]

Coupling Reactions
Propargyl bromide and its derivatives are important substrates in transition metal-catalyzed

cross-coupling reactions.[7]

"Click" Chemistry
The terminal alkyne group allows propargyl bromide to participate in copper-catalyzed azide-

alkyne cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry."[13][17] This makes
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it a valuable tool in bioconjugation and materials science.[13][17]

Experimental Protocols
Detailed methodologies for the synthesis and application of propargyl bromide are essential

for reproducible research.

Synthesis of Propargyl Bromide from Propargyl Alcohol
Propargyl bromide can be synthesized by treating propargyl alcohol with phosphorus

tribromide (PBr₃).[1][18]

Materials:

Anhydrous propargyl alcohol

Anhydrous pyridine

Phosphorus tribromide (PBr₃)

Dry potassium carbonate

Anhydrous ethyl ether (for Grignard reaction)[14]

Procedure:

A mixture of 224 g of anhydrous propargyl alcohol and 48 g of anhydrous pyridine is cooled

to 0°C.[18]

With stirring, 378 g of phosphorus tribromide containing a small amount (2 ml) of pyridine is

added dropwise to the mixture.[18]

After the addition is complete, the mixture is heated for one hour on a water bath.[18]

The propargyl bromide is then distilled off (boiling point 84°C) onto dry potassium

carbonate.[18]

After a period of time, it is redistilled to yield the final product.[18]
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A patented alternative involves the reaction of propargyl alcohol and phosphorus tribromide in

toluene, followed by warming and washing with water.[19]

N-Propargylation of Substituted Isatins
This protocol describes a common application of propargyl bromide in the synthesis of

heterocyclic compounds.[7]

Materials:

Substituted isatin (1.0 eq)

Propargyl bromide (1.2 eq)

Anhydrous potassium carbonate (K₂CO₃) (2.0 eq)

Dimethylformamide (DMF)

Procedure:

A mixture of the substituted isatin, anhydrous K₂CO₃, and DMF is placed in a microwave

reactor vessel.[7]

Propargyl bromide is added to the mixture.[7]

The vessel is sealed and subjected to microwave irradiation at a specified temperature (e.g.,

80°C) for a short duration (e.g., 5-10 minutes).[7]

After cooling, the reaction mixture is poured into ice water.[7]

The resulting precipitate is collected by filtration, washed with water, and dried.[7]

The crude product can be further purified by recrystallization from a suitable solvent like

ethanol.[7]

Mandatory Visualizations
Diagrams illustrating key processes involving propargyl bromide.
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Safe Handling Workflow

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Ensure
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Maintain

Store in a Cool, Dry, Well-Ventilated Area

After Use

Dispose of Waste According to Regulations

For Waste

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of propargyl bromide.
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Barbier-Type Propargylation of an Aldehyde

Aldehyde (R-CHO)

Homopropargyl Alcohol

Propargyl Bromide (HC≡CCH₂Br)

Organometallic Intermediate

Metal (e.g., Zn, Sn, Fe)

Nucleophilic Addition

Click to download full resolution via product page

Caption: A simplified schematic of a Barbier-type reaction.
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Workflow for ADC Synthesis

1. Linker-Drug Conjugation
(Nucleophilic Substitution)

Propargylated Drug-Linker

Cytotoxic Drug Propargyl-PEG-Bromide

2. Click Chemistry Conjugation
(CuAAC)

Azide-Modified Antibody

Final Antibody-Drug Conjugate

Click to download full resolution via product page

Caption: A workflow for ADC synthesis using a propargyl-containing linker.

Safety and Handling
Propargyl bromide is a hazardous substance that requires careful handling.

Toxicity and Irritation: It is a toxic and corrosive liquid that is harmful by inhalation and in

contact with skin.[3][5][20] It is a strong lachrymator and can cause severe irritation to the

eyes, skin, and respiratory system.[1][5][20]

Flammability and Explosivity: Propargyl bromide is highly flammable, with a flash point of

18°C.[1][4] It is also a shock-sensitive explosive that can detonate when heated to 220°C,

upon impact, or when heated under confinement.[1][3] Mixtures with trichloronitromethane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b043270?utm_src=pdf-body-img
https://www.benchchem.com/product/b043270?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3162370.htm
https://www.chembk.com/en/chem/Propargyl%20bromide
https://www.tcichemicals.com/BE/en/sds/P1272_EU_6N.pdf
https://en.wikipedia.org/wiki/Propargyl_bromide
https://www.chembk.com/en/chem/Propargyl%20bromide
https://www.tcichemicals.com/BE/en/sds/P1272_EU_6N.pdf
https://www.benchchem.com/product/b043270?utm_src=pdf-body
https://en.wikipedia.org/wiki/Propargyl_bromide
https://www.chemicalbook.com/article/chemical-properties-and-applications-of-propargyl-bromide.htm
https://en.wikipedia.org/wiki/Propargyl_bromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3162370.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


are also shock- and heat-sensitive explosives.[3] The addition of 20-30 wt% of toluene can

make it insensitive in laboratory tests.[1]

Incompatibilities: It may explode on contact with copper, high-copper alloys, mercury, or

silver.[3] It is also incompatible with strong oxidizing agents and alkalis.[4]

Handling Precautions: Always handle propargyl bromide in a well-ventilated area,

preferably in a fume hood.[21][22] Wear appropriate personal protective equipment (PPE),

including chemically resistant gloves, safety goggles, and a lab coat.[17][22] Use spark-proof

tools and ground all equipment to prevent static discharge.[17][22]

Storage: Store in a cool, dry, well-ventilated, and flame-proof area, away from heat and

ignition sources.[21][22] Keep containers tightly sealed and protected from physical damage.

[21][22] Unstabilized material should be stored as an explosive.[22]

Applications in Research and Drug Development
The unique reactivity of propargyl bromide makes it a valuable tool in various research and

development areas.

Pharmaceutical Intermediates: It is a key intermediate in the synthesis of various

pharmaceuticals, including antifungal drugs.[2][5] Its ability to introduce the propargyl group

is a common strategy in the synthesis of complex drug molecules.[2]

Bioconjugation and "Click" Chemistry: In the form of heterobifunctional linkers (e.g.,

Propargyl-PEG-bromide), it is widely used in bioconjugation.[13][17] The propargyl group

allows for "clicking" onto azide-modified biomolecules, while the bromide allows for

attachment to nucleophilic sites.[13]

Antibody-Drug Conjugates (ADCs): Propargyl-containing linkers are critical in the synthesis

of ADCs.[6][13] These linkers connect a potent cytotoxic drug to a monoclonal antibody,

which targets cancer cells.[6] The PEG component of the linker can improve the solubility

and pharmacokinetic properties of the ADC.[6]

PROTACs: Propargyl-PEG linkers are also used in the development of Proteolysis-Targeting

Chimeras (PROTACs), which are molecules designed to induce the degradation of specific

target proteins.[13]
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Polymer Science: Propargyl bromide can be used as a monomer or functionalizing agent in

polymer synthesis.[2][4] For example, it reacts with pyridine to form poly(propargyl pyridinium

bromide), a conjugated polyelectrolyte.[4]

Conclusion
Propargyl bromide is a fundamentally important reagent in organic chemistry with a diverse

range of applications, particularly in the pharmaceutical and materials science sectors. Its dual

functionality, possessing both a reactive alkyl halide and a terminal alkyne, allows for its use in

a multitude of synthetic transformations, from simple alkylations to complex, multi-step

syntheses of targeted therapeutics like ADCs and PROTACs. However, its high reactivity is

coupled with significant hazards, including flammability, toxicity, and explosive instability. A

thorough understanding of its chemical properties and strict adherence to safety protocols are

therefore paramount for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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